Ethyl chloroformate Ethyl chloroformate Ethyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 66°F. Very toxic by inhalation. Corrosive to metals and tissue. Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.
Brand Name: Vulcanchem
CAS No.: 541-41-3
VCID: VC20837956
InChI: InChI=1S/C3H5ClO2/c1-2-6-3(4)5/h2H2,1H3
SMILES: CCOC(=O)Cl
Molecular Formula: C3H5ClO2
ClCOOC2H5
C3H5ClO2
Molecular Weight: 108.52 g/mol

Ethyl chloroformate

CAS No.: 541-41-3

Cat. No.: VC20837956

Molecular Formula: C3H5ClO2
ClCOOC2H5
C3H5ClO2

Molecular Weight: 108.52 g/mol

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Ethyl chloroformate - 541-41-3

Specification

Description Ethyl chloroformate appears as a colorless liquid with a pungent odor. Flash point 66°F. Very toxic by inhalation. Corrosive to metals and tissue. Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.
CAS No. 541-41-3
Molecular Formula C3H5ClO2
ClCOOC2H5
C3H5ClO2
Molecular Weight 108.52 g/mol
IUPAC Name ethyl carbonochloridate
Standard InChI InChI=1S/C3H5ClO2/c1-2-6-3(4)5/h2H2,1H3
Standard InChI Key RIFGWPKJUGCATF-UHFFFAOYSA-N
Impurities Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates
SMILES CCOC(=O)Cl
Canonical SMILES CCOC(=O)Cl
Boiling Point 201 °F at 760 mm Hg (USCG, 1999)
95.0 °C
95 °C @ 760 MM HG
95 °C
Colorform WATER-WHITE LIQUID
Flash Point 61 °F (USCG, 1999)
61 °F (16 °C) (CLOSED CUP)
16 °C c.c.
Melting Point -114 °F (USCG, 1999)
-80.6 °C

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